4-(6,7-Dimethylquinoxalin-2-yl)benzene-1,2-diol

• CAS No.: 168836-03-1
• Product Name: 4-(6,7-Dimethylquinoxalin-2-yl)benzene-1,2-diol
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 4-(6,7-dimethylquinoxalin-2-yl)benzene-1,2-diol
• Standard InChI: InChI=1S/C16H14N2O2/c1-9-5-12-13(6-10(9)2)18-14(8-17-12)11-3-4-15(19)16(20)7-11/h3-8,19-20H,1-2H3
• Standard InChIKey: SMKFYHOKXJUJOT-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC=C(N=C2C=C1C)C3=CC(=C(C=C3)O)O
• Canonical SMILES: CC1=CC2=NC=C(N=C2C=C1C)C3=CC(=C(C=C3)O)O
• Appearance: Solid powder
• Description: AG1433 is an inhibitor of tyrosine kinases. It also acts as a direct and selective inhibitor of photosynthetic PEP carboxylase and an inhibitor of PDGFR-β, Flk-1, and angiogenesis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AG1433; AG-1433; AG 1433; Tyrphostin AG-1433; Tyrphostin AG 1433; Tyrphostin AG1433
• Reference: 1: Serban F, Daianu O, Tataranu LG, Artene SA, Emami G, Georgescu AM, Alexandru O, Purcaru SO, Tache DE, Danciulescu MM, Sfredel V, Dricu A. Silencing of epidermal growth factor, latrophilin and seven transmembrane domain-containing protein 1 (ELTD1) via siRNA-induced cell death in glioblastoma. J Immunoassay Immunochem. 2017;38(1):21-33. doi: 10.1080/15321819.2016.1209217. Epub 2016 Jul 5. PubMed PMID: 27379831.; 2: Popescu AM, Alexandru O, Brindusa C, Purcaru SO, Tache DE, Tataranu LG, Taisescu C, Dricu A. Targeting the VEGF and PDGF signaling pathway in glioblastoma treatment. Int J Clin Exp Pathol. 2015 Jul 1;8(7):7825-37. eCollection 2015. PubMed PMID: 26339347; PubMed Central PMCID: PMC4555675.; 3: Kim TS, Kawaguchi M, Suzuki M, Jung CG, Asai K, Shibamoto Y, Lavin MF, Khanna KK, Miura Y. The ZFHX3 (ATBF1) transcription factor induces PDGFRB, which activates ATM in the cytoplasm to protect cerebellar neurons from oxidative stress. Dis Model Mech. 2010 Nov-Dec;3(11-12):752-62. doi: 10.1242/dmm.004689. Epub 2010 Sep 27. PubMed PMID: 20876357.; 4: Akiyama N, Naruse K, Kobayashi Y, Nakamura N, Hamada Y, Nakashima E, Matsubara T, Oiso Y, Nakamura J. High glucose-induced upregulation of Rho/Rho-kinase via platelet-derived growth factor receptor-beta increases migration of aortic smooth muscle cells. J Mol Cell Cardiol. 2008 Aug;45(2):326-32. doi: 10.1016/j.yjmcc.2008.04.006. Epub 2008 Apr 25. PubMed PMID: 18561944.; 5: Chen K, Albano A, Ho A, Keaney JF Jr. Activation of p53 by oxidative stress involves platelet-derived growth factor-beta receptor-mediated ataxia telangiectasia mutated (ATM) kinase activation. J Biol Chem. 2003 Oct 10;278(41):39527-33. Epub 2003 Jul 30. PubMed PMID: 12890678.
• PubChem Compound: 2050
• Last Modified: Nov 11 2021